(2R)-pent-4-yn-2-amine hydrochloride
Overview
Description
“(2R)-pent-4-yn-2-amine hydrochloride” is a chemical compound with the molecular formula C5H10ClN . Its molecular weight is 119.59 .
Synthesis Analysis
The synthesis of amines like “this compound” can be achieved through various methods such as reduction of nitriles or amides and nitro compounds, reactions involving alkyl groups, nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed . Alkylation of potassium phthalimide, followed by hydrolysis of the N ‑alkyl phthalimide so formed (i.e., the Gabriel synthesis), and reductive amination of aldehydes or ketones are also common methods .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using spectroscopic methods. The hydrogens attached to an amine show up 0.5-5.0 ppm in 1H NMR spectra . The hydrogens on carbons directly bonded to an amine typically appear 2.3-3.0 ppm . Carbons directly attached to the nitrogen appear in the 10-65 ppm region of a 13C NMR spectra .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 119.59 . More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the retrieved data.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-pent-4-yn-2-amine hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-pentyn-1-ol", "Sodium hydride (NaH)", "Ammonium chloride (NH4Cl)", "Hydrochloric acid (HCl)", "Diethyl ether (Et2O)", "Water (H2O)" ], "Reaction": [ "Step 1: Deprotonation of 4-pentyn-1-ol with sodium hydride (NaH) in diethyl ether (Et2O) to form the corresponding sodium alkoxide.", "Step 2: Addition of ammonium chloride (NH4Cl) to the reaction mixture to protonate the alkoxide and form the corresponding amine.", "Step 3: Quenching of the reaction mixture with hydrochloric acid (HCl) to form the hydrochloride salt of the amine.", "Step 4: Isolation of the product by filtration and washing with water (H2O)." ] } | |
CAS No. |
2648862-61-5 |
Molecular Formula |
C5H10ClN |
Molecular Weight |
119.59 g/mol |
IUPAC Name |
(2R)-pent-4-yn-2-amine;hydrochloride |
InChI |
InChI=1S/C5H9N.ClH/c1-3-4-5(2)6;/h1,5H,4,6H2,2H3;1H/t5-;/m1./s1 |
InChI Key |
AQUFZQMGVFGIFO-NUBCRITNSA-N |
Isomeric SMILES |
C[C@H](CC#C)N.Cl |
Canonical SMILES |
CC(CC#C)N.Cl |
Purity |
95 |
Origin of Product |
United States |
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